Cas no 113501-95-4 (3-methyl-1-octadecylpyrazole)

3-methyl-1-octadecylpyrazole structure
3-methyl-1-octadecylpyrazole structure
Product Name:3-methyl-1-octadecylpyrazole
CAS No:113501-95-4
MF:C22H42N2
MW:334.58228635788
CID:2610963
PubChem ID:71337387
Update Time:2025-04-21

3-methyl-1-octadecylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-octadecylpyrazole
    • DTXSID30765110
    • 3-Methyl-1-octadecyl-1H-pyrazole
    • 113501-95-4
    • Inchi: 1S/C22H42N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-24-21-19-22(2)23-24/h19,21H,3-18,20H2,1-2H3
    • InChI Key: GPBUKQLFBUJUSR-UHFFFAOYSA-N
    • SMILES: N1(C=CC(C)=N1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 334.334799348Da
  • Monoisotopic Mass: 334.334799348Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 17
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 17.8Ų
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